Cas no 1186195-01-6 (2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride)

2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride is a fluorinated amine derivative with a tolyl substituent, commonly utilized as a key intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and bioavailability, making it valuable in the development of bioactive compounds. Its hydrochloride salt form improves solubility and handling properties, facilitating its use in various reaction conditions. This compound is particularly relevant in medicinal chemistry for the design of CNS-active molecules and enzyme inhibitors due to its structural versatility. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper storage under inert conditions is recommended to maintain stability.
2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride structure
1186195-01-6 structure
Product Name:2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride
CAS No:1186195-01-6
MF:C9H11ClF3N
MW:225.638551950455
MDL:MFCD11226565
CID:1027886
PubChem ID:45789961
Update Time:2025-10-23

2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride
    • 2,2,2-trifluoro-1-(4-methylphenyl)ethanamine,hydrochloride
    • 2,2,2-Trifluoro-1-p-tolylethamine hydrochloride
    • 2,2,2-Trifluoro-1-p-tolylethanamine hydrochloride
    • 2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride
    • 2,2,2-trifluoro-1-(p-tolyl)ethan-1-amine hydrochloride
    • NE63484
    • AX8163711
    • ST24027236
    • 2,2,2-trifluoro-1-(4-methylphenyl)ethanamine;hydrochloride
    • 2,2,2-trifluoro-1-(4-methylphenyl)ethan-1-amine hydrochloride
    • 2,2,2-Trifluoro-1-p-tolyl-e
    • Y11292
    • 2,2,2-Trifluoro-1-(4-methylphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • EN300-7360174
    • 2,2,2-trifluoro-1-p-tolylethanaminehydrochloride
    • DTXSID10672131
    • (S)-2,2,2-Trifluoro-1-p-tolyl-ethylaminehydrochloride
    • 2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride, AldrichCPR
    • 1186195-01-6
    • 2,2,2-TRIFLUORO-1-(P-TOLYL)ETHAN-1-AMINE HCL
    • 2,2,2-Trifluoro-1-(p-tolyl)ethanaminehydrochloride
    • 2,2,2-Trifluoro-1-(p-tolyl)ethanamine HCl
    • (R)-2,2,2-Trifluoro-1-p-tolyl-ethylamine hydrochloride
    • SCHEMBL25202953
    • (R)-2,2,2-Trifluoro-1-p-tolyl-ethylaminehydrochloride
    • SB33288
    • DS-13069
    • SB33280
    • A893079
    • MFCD11226565
    • AKOS005255688
    • CS-0186465
    • SB31083
    • 1391458-37-9
    • MDL: MFCD11226565
    • Inchi: 1S/C9H10F3N.ClH/c1-6-2-4-7(5-3-6)8(13)9(10,11)12;/h2-5,8H,13H2,1H3;1H
    • InChI Key: BAQJFAAJNRYVPI-UHFFFAOYSA-N
    • SMILES: Cl.FC(C(C1C=CC(C)=CC=1)N)(F)F

Computed Properties

  • Exact Mass: 225.05300
  • Monoisotopic Mass: 225.0532115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • PSA: 26.02000
  • LogP: 4.05940

2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride Pricemore >>

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Additional information on 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride

Comprehensive Guide to 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride (CAS No. 1186195-01-6)

2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride (CAS No. 1186195-01-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a trifluoromethyl-substituted amine derivative, is valued for its unique chemical properties and potential applications in drug discovery. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a promising candidate for medicinal chemistry applications.

The molecular structure of 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride includes a p-tolyl (para-methylphenyl) group attached to an ethanamine backbone, with three fluorine atoms substituting the terminal methyl group. This structural motif is increasingly popular in modern drug design due to its ability to improve bioavailability and binding affinity to biological targets. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of CNS-active compounds and enzyme inhibitors.

One of the most frequently asked questions about CAS 1186195-01-6 relates to its synthetic applications. This compound serves as a versatile intermediate in the preparation of more complex molecules, particularly those targeting G-protein-coupled receptors (GPCRs) and kinase enzymes. Its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions. Recent publications highlight its utility in creating novel antidepressant and antipsychotic drug candidates, aligning with current trends in mental health pharmaceutical development.

The growing demand for fluorinated pharmaceutical intermediates has positioned 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride as a compound of commercial interest. Market analysis shows increasing procurement of this chemical by contract research organizations and academic institutions engaged in central nervous system drug discovery. Its stability under various storage conditions and compatibility with common organic solvents make it particularly attractive for medicinal chemistry workflows.

From a spectroscopic perspective, CAS 1186195-01-6 displays characteristic signals in NMR and mass spectrometry that facilitate its identification and purity assessment. The 19F NMR spectrum shows a distinctive triplet pattern for the trifluoromethyl group, while the aromatic protons of the p-tolyl moiety appear as a characteristic AA'BB' system. These analytical features are crucial for quality control in research applications where precise compound characterization is essential.

Environmental and safety considerations for 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when handling this material. The compound's fluorine content has drawn interest from green chemistry researchers investigating more sustainable synthetic routes to fluorinated compounds, reflecting current industry priorities.

Recent patent literature reveals innovative applications of 1186195-01-6 in developing selective serotonin reuptake inhibitors (SSRIs) and other neuroactive agents. The compound's structural features allow for strategic modifications that can fine-tune pharmacological properties, addressing current challenges in blood-brain barrier penetration and receptor subtype selectivity. These developments align with the pharmaceutical industry's focus on precision medicine and targeted therapies.

For researchers sourcing 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride, several commercial suppliers offer the compound in various quantities, typically ranging from milligram to kilogram scales. Pricing trends indicate stable availability, with some seasonal fluctuations due to raw material costs. The compound's shelf life and storage requirements (typically room temperature under inert atmosphere) make it convenient for research inventory management.

Future research directions for CAS 1186195-01-6 may explore its potential in PET radiopharmaceuticals (given the utility of fluorine-18 in imaging) and as a precursor for metal-organic frameworks with potential catalytic applications. The continued interest in fluorinated compounds across multiple scientific disciplines ensures that this chemical entity will remain relevant in cutting-edge research initiatives.

In summary, 2,2,2-Trifluoro-1-(p-tolyl)ethanamine hydrochloride represents an important tool in modern chemical research, particularly in medicinal chemistry applications. Its combination of structural features, synthetic versatility, and potential biological activity make it a compound of enduring interest to both academic and industrial researchers. As the demand for fluorinated building blocks continues to grow, this compound is well-positioned to play a significant role in the development of next-generation therapeutic agents.

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